Cas no 1797757-13-1 (2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide
• CAS No: 1797757-13-1
• MF: C₁₅H₁₂FN₃O₂S₂
• MW: 349.40308380127
• CID: 5372384
• Update Time: 2025-06-22

2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-fluorophenyl)sulfanyl-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide

• Inchi： 1S/C15H12FN3O2S2/c1-9-17-15(21-19-9)14-12(6-7-22-14)18-13(20)8-23-11-4-2-10(16)3-5-11/h2-7H,8H2,1H3,(H,18,20)
• InChI Key： QCIJUIFADNFYAQ-UHFFFAOYSA-N
• SMILES： C(NC1C=CSC=1C1ON=C(C)N=1)(=O)CSC1=CC=C(F)C=C1

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide

Introduction to 2-[(4-Fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide (CAS No. 1797757-13-1)

2-[(4-Fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide, with the CAS number 1797757-13-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a 4-fluorophenyl sulfanyl group and a 3-methyl-1,2,4-oxadiazol-5-yl moiety attached to a thiophene ring. These structural elements contribute to its potential biological activities and therapeutic applications.

The development and study of this compound have been driven by the increasing need for novel therapeutic agents with improved efficacy and reduced side effects. Recent advancements in synthetic methodologies and computational tools have facilitated the design and synthesis of compounds like 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide, which exhibit promising pharmacological properties.

Structural Analysis

The molecular structure of 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-yl)thiophen-3-yl]acetamide is composed of several key functional groups. The presence of the 4-fluorophenyl sulfanyl group imparts lipophilic properties to the molecule, enhancing its ability to cross biological membranes. The 3-methyl-1,2,4-oxadiazol-5-yl moiety is known for its bioisosteric properties and has been shown to enhance the binding affinity of molecules to specific protein targets. The thiophene ring provides additional aromaticity and contributes to the overall stability and reactivity of the compound.

Synthetic Pathways

The synthesis of 2-[(4-fluorophenyl)sulfanyl]-N-[2-(3-methyl-1,2,4-oxadiazol-5-y l)thiophen -3 -y l]acetamide can be achieved through a multi-step process involving several key reactions. One common approach involves the coupling of a thiophene derivative with a fluorinated benzene sulfide followed by the introduction of the oxadiazole moiety. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize yield and purity.

Biological Activity

2 - [ ( 4 - fluor ophen yl )sulf an yl ] - N - [ 2 - ( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl )thiophe n - 3 - yl ]acetamide strong > has demonstrated significant biological activity in various assays. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways. Additionally, it has been evaluated for its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

In vitro studies have revealed that this compound can effectively inhibit the activity of cyclooxygenase (COX) enzymes, which are crucial for prostaglandin synthesis and play a central role in inflammation. Furthermore, it has shown promise in modulating signaling pathways associated with cancer progression, such as the PI3K/AKT pathway.

Clinical Potential

The clinical potential of 2 - [ ( 4 - fluor ophen yl )sulf an yl ] - N - [ 2 - ( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl )thiophe n - 3 - yl ]acetamide strong > is currently being explored through preclinical studies and early-stage clinical trials. Preliminary results suggest that this compound may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Its selective inhibition of COX enzymes may offer a safer alternative to nonsteroidal anti-inflammatory drugs (NSAIDs), which are known for their gastrointestinal side effects.

In addition to its anti-inflammatory properties, this compound's potential as an anticancer agent is being investigated in various cancer models. Early studies have shown promising results in reducing tumor growth and metastasis in preclinical models of breast cancer and colorectal cancer.

Safety Profile

The safety profile of 2 - [ ( 4 - fluor ophen yl )sulf an yl ] - N - [ 2 - ( 3 - methyl - 1 , 2 , 4 - oxadi azol - 5 - yl )thiophe n - 3 - yl ]acetamide strong > is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound has a favorable safety profile at therapeutic doses. However, further investigations are necessary to fully understand its long-term effects and potential interactions with other medications.

Conclusion

2-[ (4-fluor ophen yl )sulf an yl ]-N-[2-(3-me thyl-l ,2 ,4-o xadi azol-l-y l)th iophe n-l-y l]ace tamide strong > (CAS No. 1797757-l3-l) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound may offer new hope for patients suffering from these debilitating conditions.